Cas no 2172469-21-3 (4-bromo-2-propanoylphenyl chloroformate)

• Product Name: 4-bromo-2-propanoylphenyl chloroformate
• CAS No: 2172469-21-3
• MF: C₁₀H₈BrClO₃
• MW: 291.525721549988
• CID: 6149799
• PubChem ID: 165588038
• Update Time: 2025-06-08

4-bromo-2-propanoylphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-propanoylphenyl chloroformate
• 2172469-21-3
• EN300-1612613

• Inchi： 1S/C10H8BrClO3/c1-2-8(13)7-5-6(11)3-4-9(7)15-10(12)14/h3-5H,2H2,1H3
• InChI Key： XAFMGIAPDPXDGZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(CC)=O)OC(=O)Cl

Computed Properties

• Exact Mass: 289.93453g/mol
• Monoisotopic Mass: 289.93453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-bromo-2-propanoylphenyl chloroformate

Introduction to 4-Bromo-2-Propanoylphenyl Chloroformate (CAS No. 2172469-21-3)

4-Bromo-2-propanoylphenyl chloroformate (CAS No. 2172469-21-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its brominated and chloroformate functionalities, which confer it with a range of reactive and functional attributes.

The molecular structure of 4-bromo-2-propanoylphenyl chloroformate consists of a phenyl ring substituted with a bromine atom at the 4-position and a propanoyl group at the 2-position. The chloroformate moiety, attached to the phenyl ring, adds to its reactivity and versatility. This combination of functional groups makes it an attractive candidate for various chemical reactions and synthetic pathways.

In the realm of pharmaceutical research, 4-bromo-2-propanoylphenyl chloroformate has shown promise as an intermediate in the synthesis of novel drug candidates. Its reactivity with amines and alcohols can lead to the formation of carbamates and esters, which are important structural motifs in many bioactive molecules. Recent studies have explored its use in the development of new therapeutic agents for conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.

One notable application of 4-bromo-2-propanoylphenyl chloroformate is in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The bromine and chloroformate functionalities in this compound can be strategically utilized to design prodrugs with improved pharmacokinetic properties, such as enhanced solubility, stability, and bioavailability.

In materials science, 4-bromo-2-propanoylphenyl chloroformate has been investigated for its potential use in the development of advanced polymers and coatings. The reactivity of the chloroformate group allows it to participate in polymerization reactions, leading to the formation of functionalized polymers with tailored properties. These polymers can find applications in areas such as drug delivery systems, sensors, and adhesives.

The synthesis of 4-bromo-2-propanoylphenyl chloroformate typically involves multi-step processes that include bromination, acylation, and chloroformylation reactions. Each step requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly methods for synthesizing this compound.

Safety considerations are paramount when handling 4-bromo-2-propanoylphenyl chloroformate. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken to prevent exposure to skin and eyes, as well as inhalation. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound.

In conclusion, 4-bromo-2-propanoylphenyl chloroformate (CAS No. 2172469-21-3) is a valuable compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an essential building block for the development of new drugs, polymers, and functional materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.